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Compound of Interest

Compound Name: Butaclamol

Cat. No.: B1668076 Get Quote

Introduction

Butaclamol is a potent antipsychotic agent and a notable dopamine receptor antagonist.[1] It

is a crucial tool in neuroscience research, particularly in studies involving dopaminergic

signaling pathways. The accurate and consistent preparation of a Butaclamol stock solution is

fundamental for achieving reproducible and reliable experimental results. This document

provides a standardized operating procedure for the preparation, storage, and handling of

Butaclamol stock solutions for research applications.

Data Summary: Chemical and Physical Properties

A compilation of essential quantitative data for Butaclamol is presented in the table below for

convenient reference.
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Property Value Source

Molecular Formula C₂₅H₃₁NO [1]

Molecular Weight 377.52 g/mol (as free base)

Appearance White to tan solid [2]

Solubility (at ambient

temperature)

DMSO >10 mg/mL [2]

Ethanol 1 mg/mL [2]

Water 0.25 mg/mL [2]

Storage (Powder)
-20°C for up to 3 years; 4°C for

up to 2 years
[3]

Storage (Stock Solution)
-20°C or -80°C for several

weeks
[4]

Experimental Protocol: Preparation of a 10 mM
Butaclamol Stock Solution in DMSO
This protocol details the preparation of a 10 mM stock solution of Butaclamol using Dimethyl

Sulfoxide (DMSO) as the solvent, chosen for its high solubilizing capacity for this compound.

Materials and Equipment

Butaclamol hydrochloride (or free base, adjust molecular weight accordingly)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes (1.5 mL)

Analytical balance

Spatula
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Vortex mixer

Pipettors and sterile pipette tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Step-by-Step Procedure

Preparation and Equilibration:

Bring the Butaclamol powder and anhydrous DMSO to room temperature before use.

This prevents moisture condensation on the powder and in the solvent.

Ensure all equipment is clean and sterile.

Weighing Butaclamol:

On an analytical balance, accurately weigh the required amount of Butaclamol powder. To

prepare 1 mL of a 10 mM stock solution of Butaclamol hydrochloride (MW: 397.98 g/mol

), you would weigh 3.98 mg.

Calculation: (10 mmol/L) * (1 L / 1000 mL) * (1 mL) * (397.98 g/mol ) = 0.00398 g = 3.98

mg.

Carefully transfer the weighed powder into a sterile 1.5 mL microcentrifuge tube.

Dissolution:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Butaclamol
powder.

Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved.

Visually inspect the solution to ensure it is clear and free of any particulate matter. If

dissolution is slow, gentle warming of the solution to 37°C can be applied.
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Aliquoting and Storage:

To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to

aliquot the stock solution into smaller, single-use volumes (e.g., 10 µL or 20 µL) in sterile

microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration, date of preparation,

and your initials.

Store the aliquots at -20°C or -80°C for long-term storage.

Storage and Stability

Proper storage is critical to maintain the integrity and activity of Butaclamol.

Powder: The solid form of Butaclamol is stable when stored under the recommended

conditions. Keep the container tightly sealed in a cool, well-ventilated area, away from direct

sunlight.[3] Recommended storage temperatures are -20°C for long-term storage (up to 3

years) or 4°C for shorter durations (up to 2 years).[3]

Stock Solution: Concentrated stock solutions in DMSO are more stable for long-term storage

than dilute aqueous solutions.[4] It is advisable to store aliquots at -20°C or -80°C. While

specific stability data for Butaclamol in DMSO is not readily available, general practice for

similar compounds suggests stability for several weeks to months under these conditions.

Avoid repeated freeze-thaw cycles.

Safety Precautions

While Butaclamol is not classified as a hazardous substance, standard laboratory safety

practices should always be followed.[3]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and gloves, when handling the compound and its solutions.[2]

Handling: Handle the Butaclamol powder in a well-ventilated area or a chemical fume hood

to prevent inhalation.[3]
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Solvent Hazard: DMSO is a powerful solvent that can facilitate the absorption of substances

through the skin. Handle with care and avoid direct contact.

Disposal: Dispose of all chemical waste, including unused solutions and contaminated

materials, according to your institution's environmental health and safety guidelines.

Diagrams
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Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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